Cas no 53213-90-4 (3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide)

3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide structure
53213-90-4 structure
Product Name:3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide
CAS No:53213-90-4
MF:C25H27IN2O2
MW:514.398558855057
MDL:MFCD07433842
CID:368055
PubChem ID:88695056
Update Time:2025-04-19

3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

    • Benzoxazolium,3-propyl-2-[5-(3-propyl-2(3H)-benzoxazolylidene)-1,3-pentadien-1-yl]-, iodide(1:1)
    • (2Z)-3-propyl-2-[(2E,4E)-5-(3-propyl-1,3-benzoxazol-3-ium-2-yl)penta-2,4-dienylidene]-1,3-benzoxazole iodide
    • 3,3'-dipropyloxadicarbocyanine
    • 3.3'-Dipropyloxadicarbocyanine iodide
    • 3-propyl-2-((1E,3E,5Z)-5-(3-propylbenzo[d]oxazol-2(3H)-ylidene)penta-1,3-dien-1-yl)benzo[d]oxazol-3-ium iodide
    • AC1NUOQJ
    • Benzoxazolium, 3-propyl-2-(5-(3-propyl-2(3H)-benzoxazolylidene)-1,3-pentadienyl)-, iodide
    • Dio C3-(5)
    • F9995-0781
    • 3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide
    • starbld0046168
    • 3-Propyl-2-(5-(3-propylbenzo[d]oxazol-2(3H)-ylidene)penta-1,3-dien-1-yl)benzo[d]oxazol-3-ium iodide
    • DTXSID80967743
    • Benzoxazolium,3-propyl-2-[5-(3-propyl-2(3H)-benzoxazolylidene)-1,3-pentadien-1-yl]-,iodide(1:1)
    • 53213-90-4
    • AKOS000814029
    • (2Z)-3-propyl-2-[(2E,4E)-5-(3-propyl-1,3-benzoxazol-3-ium-2-yl)penta-2,4-dienylidene]-1,3-benzoxazole;iodide
    • 3-Propyl-2-[5-(3-propyl-1,3-benzoxazol-2(3H)-ylidene)penta-1,3-dien-1-yl]-3H-1,3-benzoxazol-1-ium iodide
    • 3,3'-DIPROPYLOXADICARBOCYANINE IODIDE
    • MDL: MFCD07433842
    • Inchi: 1S/C25H27N2O2.HI/c1-3-18-26-20-12-8-10-14-22(20)28-24(26)16-6-5-7-17-25-27(19-4-2)21-13-9-11-15-23(21)29-25;/h5-17H,3-4,18-19H2,1-2H3;1H/q+1;/p-1
    • InChI Key: VILDQFLUZSBAGE-UHFFFAOYSA-M
    • SMILES: [I-].O1C2C=CC=CC=2[N+](=C1/C=C/C=C/C=C1/N(C2C=CC=CC=2O/1)CCC)CCC

Computed Properties

  • Exact Mass: 486.9
  • Monoisotopic Mass: 514.111721
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 564
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 29.49
  • LogP: 3.21830

3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-21895583-0.05g
3-propyl-2-[(1E,3E)-5-[(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidene]penta-1,3-dien-1-yl]-1,3-benzoxazol-3-ium iodide
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Enamine
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